3-Amino-2-(4-chlorobenzyl)aminopyridine

• CAS No.: 42048-25-9
• Molecular Formula: C12H12ClN3
• Molecular Weight: 233.69 g/mol
• IUPAC Name: 2-N-[(4-chlorophenyl)methyl]pyridine-2,3-diamine
• InChI: InChI=1S/C12H12ClN3/c13-10-5-3-9(4-6-10)8-16-12-11(14)2-1-7-15-12/h1-7H,8,14H2,(H,15,16)
• InChI Key: AETAUPBHKPQZHL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(N=C1)NCC2=CC=C(C=C2)Cl)N

Description

3-Amino-2-(4-chlorobenzyl)aminopyridine is a useful research compound. Its molecular formula is C12H12ClN3 and its molecular weight is 233.69 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A procedure similar to that described in Preparation 42 was repeated, except that 5.00 g of 2-(4-chlorobenzyl) amino-3-nitropyridine (prepared as described in Preparation 52), 21.4 g of tin(II) chloride dihydrate, 0.36 g of sodium borohydride and 150 ml of a 9:1 by volume mixture of ethyl acetate and 2-methyl-2-propanol were used, to give the title compound as a crude product. This crude product was crystallized by trituration with a mixture of ethyl acetate and hexane, to give 3.55 g of the title compound, melting at 123°-125° C.